Cas no 2346-07-8 (2,2-dimethylpropyl 4-methylbenzene-1-sulfonate)

2,2-Dimethylpropyl 4-methylbenzene-1-sulfonate is a sulfonate ester compound characterized by its stable tertiary alkyl group and aromatic sulfonate moiety. This structure imparts enhanced hydrolytic stability compared to primary or secondary sulfonates, making it suitable for applications requiring resistance to moisture or acidic conditions. The presence of the 4-methyl substituent on the benzene ring further influences its reactivity and solubility profile. This compound is often utilized as an intermediate in organic synthesis, particularly in the preparation of specialty chemicals or functional materials. Its well-defined molecular structure ensures consistent performance in controlled reactions, offering reliability in synthetic processes.

2,2-dimethylpropyl 4-methylbenzene-1-sulfonate structure

2346-07-8 structure

Product Name:2,2-dimethylpropyl 4-methylbenzene-1-sulfonate

CAS No:2346-07-8

MF:C₁₂H₁₈O₃S

MW:242.334522724152

MDL:MFCD00090541

CID:912676

PubChem ID:283345

Update Time:2025-06-07

2,2-dimethylpropyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethylpropyl 4-methylbenzenesulfonate
- toluene-4-sulfonic acid neopentyl ester; neopentyl tosylate; 2,2-dimethyl-1-propyl p-toluenesulfonate; CTK4F1523; T0500-9869; Neopentyl p-toluenesulfonate; neopentyl 4-methylbenzenesulfonate; CCG-48507; AR-1K6821; Neopentyl tosylate; AC1Q6Y4T; toluene-4-sulfonic acid 2,2-dimethyl-propyl ester; AC1L5YFO; 2,2-dimethyl-1-(toluene-4-sulfonyloxy)-propane; Toluol-4-sulfonsaeure-neopentylester;
- 2,2-dimethylpropyl 4-methylbenzene-1-sulfonate
- 1-Propanol,2-dimethyl-, p-toluenesulfonate
- NSC-137874
- NSC137874
- p-Toluenesulfonic acid 2,2-dimethylpropyl ester
- neo-pentyl tosylate
- Z56763864
- Neopentyl p-toluenesulfonate
- 2346-07-8
- DTXSID40300617
- SCHEMBL2513029
- 1-Propanol, 2,2-dimethyl-, 1-(4-methylbenzenesulfonate)
- 1-Propanol, 2,2-dimethyl-, p-toluenesulfonate
- AKOS001035556
- Neopentyl 4-methylbenzenesulfonate
- Neopentyl tosylate
- DS-002720
- 1-Propanol, 2,2-dimethyl-, 4-methylbenzenesulfonate
- Neopentyl alcohol, p-toluenesulfonate
- SR-01000638042-1
- 1-Propanol,2-dimethyl-, 4-methylbenzenesulfonate
- CCG-48507
- Neopentyl 4-methylbenzenesulfonate #
- EN300-216820
- MDL： MFCD00090541
- Inchi： 1S/C12H18O3S/c1-10-5-7-11(8-6-10)16(13,14)15-9-12(2,3)4/h5-8H,9H2,1-4H3
- InChI Key： ZIUSUDLSXJPGTD-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)C

Computed Properties

Exact Mass: 242.09774
Monoisotopic Mass: 242.098
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.101
Boiling Point: 338°C at 760 mmHg
Flash Point: 158.2°C
Refractive Index: 1.503
PSA: 43.37

2,2-dimethylpropyl 4-methylbenzene-1-sulfonate Pricemore >>

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